Cas no 2172231-76-2 (7'-(diethylamino)-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4'-one)

• Product Name: 7'-(diethylamino)-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4'-one
• CAS No: 2172231-76-2
• MF: C₁₇H₂₃NO
• MW: 257.370624780655
• CID: 6395100
• PubChem ID: 165527426
• Update Time: 2025-05-21

7'-(diethylamino)-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4'-one Chemical and Physical Properties

Names and Identifiers

• 7'-(diethylamino)-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4'-one
• EN300-1458172
• 7'-(diethylamino)-3',4'-dihydro-2'H-spiro[cyclobutane-1,1'-naphthalene]-4'-one
• 2172231-76-2

• Inchi： 1S/C17H23NO/c1-3-18(4-2)13-6-7-14-15(12-13)17(9-5-10-17)11-8-16(14)19/h6-7,12H,3-5,8-11H2,1-2H3
• InChI Key： XRWFRRCXAOGQSD-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC(=CC=2C2(CC1)CCC2)N(CC)CC

Computed Properties

• Exact Mass: 257.177964357g/mol
• Monoisotopic Mass: 257.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 20.3Ų

Additional information on 7'-(diethylamino)-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4'-one

7'-(Diethylamino)-3',4'-Dihydro-2'H-Spirocyclobutane-1,1'-Naphthalene-4'-One: A Comprehensive Overview

The compound with CAS No 2172231-76-2, known as 7'-(diethylamino)-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4'-one, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique spirocyclic structure, which combines a naphthalene ring system with a cyclobutane ring, creating a complex and versatile molecular framework. The presence of the diethylamino group further enhances its functional versatility, making it a promising candidate for various applications in drug design and materials science.

Recent studies have highlighted the potential of spirocyclobutane naphthalene derivatives in the development of novel therapeutic agents. The spirocyclic structure is known to impart rigidity to the molecule, which can be advantageous in modulating pharmacokinetic properties such as bioavailability and metabolic stability. Additionally, the diethylamino group introduces electron-donating properties, which can influence the molecule's interaction with biological targets such as enzymes and receptors.

The synthesis of 7'-(diethylamino)-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4'-one involves a multi-step process that typically begins with the preparation of the naphthalene derivative followed by cyclization to form the spirocyclic structure. Researchers have employed various strategies to optimize this synthesis, including the use of transition metal catalysts and microwave-assisted reactions. These advancements have significantly improved the yield and purity of the compound, making it more accessible for further studies.

One of the most intriguing aspects of this compound is its potential application in drug discovery. The spirocyclobutane core has been shown to exhibit interesting biological activities, including anti-inflammatory and anticancer properties. For instance, recent research has demonstrated that derivatives of this compound can inhibit key enzymes involved in inflammation pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, its ability to modulate cellular signaling pathways makes it a candidate for anticancer drug development.

In addition to its pharmacological applications, 7'-(diethylamino)-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4'-one has also been explored for its electronic properties. The conjugated system within the molecule allows for efficient electron delocalization, which can be harnessed in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers have reported promising results in terms of charge transport properties and emission efficiency when this compound is incorporated into device architectures.

The structural complexity of this compound also presents challenges in terms of characterization and analysis. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are essential for confirming its molecular structure and purity. Recent advancements in computational chemistry have further aided in understanding the electronic properties and reactivity of this compound, providing valuable insights for its optimization and application.

In conclusion, 7'-(diethylamino)-3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalene-4'-one represents a fascinating example of how complex molecular architectures can lead to versatile functional molecules with wide-ranging applications. As research continues to uncover its potential in pharmacology and materials science, this compound is poised to play a significant role in advancing both fields.